Cas no 16566-62-4 (Naphtho[1,8-gh:5,4-g'h']diquinoline(8CI,9CI))

• Product Name: Naphtho[1,8-gh:5,4-g'h']diquinoline(8CI,9CI)
• CAS No: 16566-62-4
• MF: C₂₂H₁₂N₂
• MW: 304.344084739685
• CID: 164366
• PubChem ID: 27930
• Update Time: 2025-04-19

Naphtho[1,8-gh:5,4-g'h']diquinoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,8-gh:5,4-g'h']diquinoline(8CI,9CI)
• Pyrido[2',3':4,5]phenaleno[1,9-gh]quinoline
• Naphtho[1,8-gh:5,4-g'h']diquinoline
• DTXSID30937118
• 4,11-Diazadibenzo(a,h)pyrene
• 3,14-diazahexacyclo[10.10.2.02,7.09,23.013,18.020,24]tetracosa-1,3,5,7,9(23),10,12,14,16,18,20(24),21-dodecaene
• 4,11-diazadibenzo[a,h]pyrene
• 16566-62-4
• Naphtho[1,8-gh:5,4-g/'h/']diquinoline
• NAPHTHO(1,8-gh:5,4-g'h')DIQUINOLINE
• 3,10-Diazadibenzo(d,k)pyrene
• Dipyrido(2,3-d,2,3-k)pyrene

• Inchi： 1S/C22H12N2/c1-3-15-11-13-5-8-18-20-14(12-16-4-2-10-24-22(16)18)6-7-17(19(13)20)21(15)23-9-1/h1-12H
• InChI Key： NOTNAPGVLJPNRJ-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=C3C=CC4C5C(=CC=CN=5)C=C5C=CC(C=12)=C3C=45

Computed Properties

• Exact Mass: 304.10016
• Monoisotopic Mass: 304.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.1564 (rough estimate)
• Boiling Point: 435.17°C (rough estimate)
• Refractive Index: 1.7620 (estimate)
• PSA: 25.78